Cas no 1236862-34-2 (3-(4-Methoxyphenoxy)-azetidine HCl)

3-(4-Methoxyphenoxy)-azetidine HCl is a chemically synthesized azetidine derivative featuring a methoxyphenoxy substituent, commonly utilized as a key intermediate in pharmaceutical and organic synthesis. Its structural framework, combining an azetidine ring with an aromatic ether linkage, offers versatility in medicinal chemistry applications, particularly in the development of bioactive compounds. The hydrochloride salt form enhances stability and solubility, facilitating handling and reactivity in various synthetic processes. This compound is valued for its potential role in constructing pharmacophores targeting central nervous system (CNS) disorders or as a building block for novel therapeutic agents. High purity and well-defined characterization ensure reproducibility in research and industrial settings.
3-(4-Methoxyphenoxy)-azetidine HCl structure
1236862-34-2 structure
Product Name:3-(4-Methoxyphenoxy)-azetidine HCl
CAS No:1236862-34-2
MF:C10H14ClNO2
MW:215.676661968231
CID:858531
PubChem ID:92045708
Update Time:2025-10-28

3-(4-Methoxyphenoxy)-azetidine HCl Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Methoxyphenoxy)-azetidine HCl
    • 3-(4-methoxyphenoxy)azetidine;hydrochloride
    • SB51521
    • 1236862-34-2
    • DB-410177
    • CS-0432649
    • 3-(4-Methoxyphenoxy)azetidine HCl
    • Azetidine, 3-(4-methoxyphenoxy)-, hydrochloride (1:1)
    • 3-(4-Methoxyphenoxy)-azetidine hydrochloride
    • 3-(4-Methoxyphenoxy)azetidinehydrochloride
    • 3-(4-Methoxyphenoxy)azetidine hydrochloride
    • Inchi: 1S/C10H13NO2.ClH/c1-12-8-2-4-9(5-3-8)13-10-6-11-7-10;/h2-5,10-11H,6-7H2,1H3;1H
    • InChI Key: VPPOGXAOHZSAQQ-UHFFFAOYSA-N
    • SMILES: Cl.O(C1C=CC(=CC=1)OC)C1CNC1

Computed Properties

  • Exact Mass: 215.0713064g/mol
  • Monoisotopic Mass: 215.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.5Ų

3-(4-Methoxyphenoxy)-azetidine HCl Pricemore >>

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